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Compound of Interest

Compound Name: Novokinin TFA

Cat. No.: B12423753

For Researchers, Scientists, and Drug Development Professionals

Novokinin, a synthetic peptide with the sequence Arg-Pro-Leu-Lys-Pro-Trp, is recognized as a
selective agonist for the angiotensin AT2 receptor.[1] This guide provides a comparative
analysis of Novokinin's cross-reactivity with other receptors, supported by available
experimental data. The information is intended to assist researchers in designing experiments
and interpreting results related to the pharmacological activity of Novokinin.

Quantitative Analysis of Receptor Interaction

Novokinin's primary pharmacological target is the angiotensin AT2 receptor. Experimental data
has established its binding affinity for this receptor. While direct quantitative data on
Novokinin's binding to other receptors is limited in the available literature, its functional cross-
reactivity with prostaglandin receptors has been demonstrated through antagonist studies.
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Note: A lower K_i_ value indicates a higher binding affinity. The selectivity for the AT2 receptor
over the AT1 receptor is a key characteristic of Novokinin.[1]

Signaling Pathways and Functional Cross-Reactivity

Novokinin's physiological effects extend beyond its direct interaction with the AT2 receptor,
demonstrating functional cross-reactivity through the downstream activation of prostaglandin
signaling pathways.

Vasorelaxation and Hypotensive Effects

The vasorelaxing and hypotensive properties of Novokinin are mediated through the activation
of the prostaglandin IP receptor, which is downstream of the AT2 receptor.[2][3] This indicates a
functional cascade where AT2 receptor activation by Novokinin leads to the production of
prostaglandins, which in turn activate the IP receptor, resulting in smooth muscle relaxation and
a decrease in blood pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Novokinin (CAS 358738-77-9): R&D Systems [rndsystems.com]

2. Hypotensive activity of novokinin, a potent analogue of ovokinin(2-7), is mediated by
angiotensin AT(2) receptor and prostaglandin IP receptor - PubMed
[pubmed.ncbi.nim.nih.gov]

» 3. The pharmacological effects of novokinin; a designed peptide agonist of the angiotensin
AT2 receptor - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Novokinin TFA: A Comparative Analysis of Receptor
Cross-Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423753#cross-reactivity-of-novokinin-tfa-with-
other-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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